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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243

Get Quote

For researchers, scientists, and drug development professionals working with the near-infrared

fluorescent dye IR-820, ensuring laboratory safety is paramount. This guide provides essential,

immediate safety and logistical information, including detailed operational and disposal plans to

foster a secure research environment. By offering procedural, step-by-step guidance, we aim to

be your preferred source for laboratory safety and chemical handling information, building a

foundation of trust that extends beyond the product itself.

Essential Safety and Handling at a Glance
Proper handling of IR-820 is crucial to minimize exposure and ensure the integrity of your

experiments. The primary recommended personal protective equipment (PPE) includes eye

shields, chemical-resistant gloves, and a type N95 dust mask, particularly when handling the

powdered form.

Key Physical and Chemical Properties
A summary of the essential quantitative data for IR-820 is provided in the table below for easy

reference.
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Property Value

Molecular Formula C₄₆H₅₀ClN₂NaO₆S₂

Molecular Weight 849.47 g/mol [1]

Appearance Green to red-brown powder[2]

Melting Point >300 °C

Maximum Absorption (λmax) ~820 nm

Solubility Soluble in DMSO and methanol[2]

Storage (Long-term) -20°C, protected from light and moisture[1][2]

Storage (Short-term) 0 - 4°C[1]

Detailed Protocols for Safe Handling and Disposal
Adherence to standardized protocols is critical for laboratory safety. The following sections

provide step-by-step guidance for the safe handling and disposal of IR-820.

Personal Protective Equipment (PPE) Protocol
A systematic approach to wearing and removing PPE is vital to prevent contamination.

Before Handling:

Ensure you are in a well-ventilated area.

Put on a laboratory coat, ensuring it is fully buttoned.

Wear a NIOSH-approved N95 respirator to avoid inhalation of the powder.

Put on safety glasses with side shields or chemical splash goggles.

Wear chemical-resistant gloves (e.g., nitrile gloves). Ensure they are the correct size and

have been inspected for any tears or holes.

After Handling:
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Before leaving the work area, remove gloves using a technique that avoids skin contact

with the outer surface.

Dispose of the gloves in the appropriate chemical waste container.

Remove your safety glasses and respirator.

Remove your lab coat.

Wash your hands thoroughly with soap and water.[3]

Step-by-Step Handling Protocol
Preparation:

Work in a designated area, such as a chemical fume hood, especially when handling the

powdered form to minimize inhalation risk.

Ensure all necessary equipment (e.g., spatulas, weighing paper, solvent dispensers) is

clean and readily accessible.

Have a chemical spill kit readily available.

Weighing and Solution Preparation:

When weighing the powdered dye, use an analytical balance inside a fume hood or a

balance enclosure to prevent the dispersal of fine particles.

Use anti-static weighing dishes if available.

To prepare a solution, add the solvent (e.g., DMSO, methanol) to the weighed IR-820
powder slowly to avoid splashing.[2]

Cap the container tightly and mix by vortexing or sonicating until the dye is fully dissolved.

Storage of Solutions:

Store stock solutions in clearly labeled, tightly sealed containers.
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Protect solutions from light by using amber vials or by wrapping the container in aluminum

foil.[2]

Store stock solutions at -20°C for long-term stability. For short-term use, solutions can be

stored at 4°C.[1][2]

Disposal Plan
Proper disposal of IR-820 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Dispose of contaminated solid waste, such as gloves, weighing paper, and pipette tips, in

a designated hazardous waste container.

This container should be clearly labeled as "Hazardous Chemical Waste" and should list

IR-820 as a component.

Liquid Waste:

Collect all liquid waste containing IR-820, including unused solutions and rinsing solvents,

in a sealed and properly labeled hazardous waste container.

Do not pour IR-820 solutions down the drain.[4]

Some institutions may allow for the treatment of dye wastewater with flocculants or

coagulants to precipitate the dye, which can then be disposed of as solid waste.[5] Always

consult with your institution's Environmental Health and Safety (EHS) office for specific

guidance.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., methanol or ethanol) three times.

Collect the rinsate as hazardous liquid waste.
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After rinsing, the container can typically be disposed of as regular laboratory glassware,

but confirm this with your local EHS guidelines.

Experimental Protocols
While specific experimental designs will vary, the following provides a general framework for

common applications of IR-820.

In Vivo Imaging Protocol (Based on Mouse Studies)
This protocol is a general guideline and should be adapted based on the specific animal model

and research question.

Preparation of Injection Solution:

Freshly prepare a solution of IR-820 in a sterile, biocompatible solvent such as phosphate-

buffered saline (PBS). A typical concentration for in vivo studies is 0.2 mM.[6]

Ensure the solution is well-mixed and free of particulates.

Animal Administration:

Administer the IR-820 solution to the animal model, for example, via intravenous tail vein

injection. A common injection volume for mice is 100 µl.[6]

Imaging:

Image the animals at various time points post-injection using an in vivo imaging system

equipped for near-infrared fluorescence detection.

IR-820 has a maximal excitation wavelength of approximately 710 nm and an emission

wavelength of around 820 nm.[6]

In Vitro Phototoxicity Assay
This protocol outlines a general procedure to assess the phototoxicity of IR-820 on cultured

cells.

Cell Culture and Treatment:
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Seed cells in a multi-well plate and allow them to adhere overnight.

Treat the cells with varying concentrations of IR-820 for a specified incubation period (e.g.,

24 hours).[7] Include control wells with no IR-820.

Laser Irradiation:

Following incubation, wash the cells with PBS and add fresh media.

Irradiate the designated wells with a near-infrared laser (e.g., 808 nm) at a specific power

density for a set duration.[7] Include control groups that are not irradiated.

Viability Assessment:

After a post-irradiation incubation period (e.g., 24 hours), assess cell viability using a

standard method such as an MTT or PrestoBlue assay.[7]

Visualizing Safe Handling Workflows
To further clarify the procedural guidance, the following diagrams illustrate the safe handling

workflow and the hierarchy of safety controls when working with IR-820.
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A workflow for the safe handling of IR-820 from preparation to disposal.
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The hierarchy of controls for mitigating risks associated with IR-820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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